Cas no 3102-85-0 (1,3-Benzenediamine, 2,4,6-trichloro-)

1,3-Benzenediamine, 2,4,6-trichloro- is a chlorinated aromatic diamine with the molecular formula C₆H₄Cl₃N₂. This compound is characterized by its two amine functional groups positioned at the 1 and 3 positions of the benzene ring, with chlorine substituents at the 2, 4, and 6 positions. Its highly substituted structure lends it utility as an intermediate in the synthesis of specialized polymers, dyes, and agrochemicals. The presence of both amine and chloro groups enhances its reactivity, enabling selective functionalization in organic synthesis. Its stability under controlled conditions and precise substitution pattern make it valuable for applications requiring tailored aromatic frameworks. Proper handling is essential due to potential reactivity hazards.

1,3-Benzenediamine, 2,4,6-trichloro- structure

3102-85-0 structure

Product name:1,3-Benzenediamine, 2,4,6-trichloro-

CAS No:3102-85-0

MF:C₆H₅Cl₃N₂

MW:211.476298093796

CID:1445555

PubChem ID:4442100

1,3-Benzenediamine, 2,4,6-trichloro- Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzenediamine, 2,4,6-trichloro-
- 3102-85-0
- CS-0364931
- 2,4,6-trichlorobenzene-1,3-diamine
- CHEMBL4975220
- AKOS015953272
- 2,4,6-trichloro-1,3-phenylenediamine
- STL426668
- VS-12661
- SCHEMBL2593530
- BBL034766
- starbld0035757
- Inchi： InChI=1S/C6H5Cl3N2/c7-2-1-3(8)6(11)4(9)5(2)10/h1H,10-11H2
- InChI Key： XIYZGUDKXQSHCJ-UHFFFAOYSA-N
- SMILES： C1=C(C(=C(C(=C1Cl)N)Cl)N)Cl

Computed Properties

Exact Mass: 209.95205
Monoisotopic Mass: 209.951831g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52Å²
XLogP3: 3.2

Experimental Properties

PSA: 52.04

1,3-Benzenediamine, 2,4,6-trichloro- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1435601-500mg	2,4,6-Trichlorobenzene-1,3-diamine	3102-85-0	98%	500mg	￥5846.00	2024-08-02

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Additional information on 1,3-Benzenediamine, 2,4,6-trichloro-

Recent Advances in the Study of 1,3-Benzenediamine, 2,4,6-trichloro- (CAS: 3102-85-0)

1,3-Benzenediamine, 2,4,6-trichloro-, with the CAS number 3102-85-0, is a chlorinated aromatic amine that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique chemical properties, has been the subject of recent studies exploring its potential applications in drug development, material science, and environmental chemistry. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential industrial applications.

Recent studies have focused on the synthesis and optimization of 1,3-Benzenediamine, 2,4,6-trichloro- to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic method for its synthesis, utilizing palladium-based catalysts under mild conditions. This method not only enhanced the efficiency of the synthesis but also reduced the environmental impact compared to traditional chlorination techniques. The study reported a yield of over 85% with high purity, making it a promising approach for large-scale production.

In the realm of biological activity, researchers have investigated the compound's potential as a precursor for antimicrobial agents. A study published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that derivatives of 1,3-Benzenediamine, 2,4,6-trichloro- exhibited significant antibacterial activity against Gram-positive bacteria, including Staphylococcus aureus. The mechanism of action was linked to the disruption of bacterial cell wall synthesis, suggesting its potential as a scaffold for developing new antibiotics. Further in vitro and in vivo studies are underway to explore its efficacy and safety profile.

Environmental applications of 1,3-Benzenediamine, 2,4,6-trichloro- have also been explored. A recent report in Environmental Science & Technology highlighted its use as a reactive intermediate in the degradation of persistent organic pollutants (POPs). The study found that the compound could facilitate the breakdown of certain chlorinated hydrocarbons under specific conditions, offering a potential solution for environmental remediation. However, the stability and toxicity of the byproducts remain areas of concern, necessitating further research.

In conclusion, 1,3-Benzenediamine, 2,4,6-trichloro- (CAS: 3102-85-0) continues to be a compound of interest due to its versatile applications in chemistry, biology, and environmental science. Recent advancements in synthesis methods, biological activity, and environmental applications underscore its potential. Future research should focus on optimizing its properties, exploring new derivatives, and addressing any associated risks to fully realize its potential in various industries.